2-(Pyridin-4-yloxy)ethanol

• Molecular Formula: C7H9NO2
• Molecular Weight: 139.15 g/mol
• IUPAC Name: 2-pyridin-4-yloxyethanol
• InChI: InChI=1S/C7H9NO2/c9-5-6-10-7-1-3-8-4-2-7/h1-4,9H,5-6H2
• InChI Key: MDNNVQNQXQBAJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1OCCO

Description

2-(Pyridin-4-yloxy)ethanol is a useful research compound. Its molecular formula is C7H9NO2 and its molecular weight is 139.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of sodium (9.2 g) in ethylene glycol (100 ml) was added portionwise 4-chloropyridine (39.6 g) under heating at 120° to 130° C. and stirring, which was continued for one hour at 130° C. after the addition. The mixture was cooled to -15° C. and dry ice (5.2 g) was added thereto. The mixture was warmed to 45° C. and allowed to stand at room temperature. The resulting precipitates were removed by filtration and washed with diisopropyl ether. The filtrate and washings were combined and evaporated. The residual oil was distilled to give 4-(2-hydroxyethoxy)pyridine (9 g), bp. 138° to 145° C. at 5 to 6 mmHg, which solidified and recrystallized from ethyl acetate. mp. 113° to 115° C. (dec.).